Cas no 2071234-41-6 (5-Fluorothiophene-2-sulfonamide)

• Product Name: 5-Fluorothiophene-2-sulfonamide
• CAS No: 2071234-41-6
• MF: C₄H₄FNO₂S₂
• MW: 181.208461761475
• CID: 5669268
• PubChem ID: 156531689
• Update Time: 2025-05-27

5-Fluorothiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2071234-41-6
• 5-fluorothiophene-2-sulfonamide
• EN300-26954746
• SCHEMBL23569856
• 5-Fluorothiophene-2-sulfonamide

• Inchi： 1S/C4H4FNO2S2/c5-3-1-2-4(9-3)10(6,7)8/h1-2H,(H2,6,7,8)
• InChI Key： VXDAJWWTGUHOSY-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(F)S1)(N)(=O)=O

Computed Properties

• Exact Mass: 180.96674888g/mol
• Monoisotopic Mass: 180.96674888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 96.8Ų

Additional information on 5-Fluorothiophene-2-sulfonamide

Comprehensive Overview of 5-Fluorothiophene-2-sulfonamide (CAS No. 2071234-41-6): Properties, Applications, and Research Insights

5-Fluorothiophene-2-sulfonamide (CAS No. 2071234-41-6) is a fluorinated sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, characterized by a thiophene ring substituted with a fluorine atom and a sulfonamide group, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₄H₄FNO₂S₂, highlights its potential for diverse chemical modifications, making it a focal point for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 5-Fluorothiophene-2-sulfonamide has surged, driven by their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a bioisostere for carboxylic acids or phenols, which can improve drug-like properties. The compound's sulfonamide moiety is also pivotal in designing enzyme inhibitors, aligning with trends in targeting carbon anhydrase or kinase pathways. Such applications resonate with current searches for "fluorinated drug candidates" or "sulfonamide-based therapeutics," reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, 5-Fluorothiophene-2-sulfonamide is synthesized via electrophilic fluorination of thiophene derivatives followed by sulfonylation. Its crystalline structure and solubility profile (moderate in polar solvents like DMSO) make it suitable for high-throughput screening. Analytical techniques such as HPLC and NMR are commonly employed to validate its purity, addressing frequent queries like "how to analyze fluorothiophene derivatives" or "quality control for sulfonamides."

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing conductive polymers or sensors. The thiophene backbone contributes to electron delocalization, a property exploited in organic electronics. This aligns with growing interest in "fluorinated materials for OLEDs" or "sulfonamide-functionalized polymers," showcasing its interdisciplinary appeal.

Environmental and regulatory considerations are also critical. While 5-Fluorothiophene-2-sulfonamide is not classified as hazardous under major regulatory frameworks, its disposal must adhere to guidelines for fluorinated organic compounds. Researchers often search for "green synthesis methods for sulfonamides" or "biodegradability of fluorinated aromatics," underscoring the need for sustainable practices in its use.

In conclusion, 5-Fluorothiophene-2-sulfonamide (CAS No. 2071234-41-6) exemplifies the convergence of innovation and utility in chemical research. Its multifaceted applications—from drug design to advanced materials—coupled with its structural adaptability, position it as a compound of enduring scientific and industrial interest. As exploration of fluorine chemistry and sulfonamide derivatives expands, this molecule will likely remain at the forefront of cutting-edge discoveries.